![molecular formula C12H14ClN5O B8740016 2-Amino-5-chloro-N-[3-(1H-1,2,4-triazol-1-yl)propyl]benzamide CAS No. 103447-60-5](/img/structure/B8740016.png)
2-Amino-5-chloro-N-[3-(1H-1,2,4-triazol-1-yl)propyl]benzamide
Cat. No. B8740016
Key on ui cas rn:
103447-60-5
M. Wt: 279.72 g/mol
InChI Key: KGTIGYQQLIXGAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04753944
Procedure details
When 5-chloroisatoic anhydride was reacted with 3-(1H-1,2,4-triazol-1-yl)propanamine by the procedure of Example 11, this compound, mp 116°-118° C., was obtained.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:13]=[C:6]2[C:7]([O:9]C(=O)[NH:11][C:5]2=[CH:4][CH:3]=1)=O.[N:14]1([CH2:19][CH2:20][CH2:21][NH2:22])[CH:18]=[N:17][CH:16]=[N:15]1>>[NH2:11][C:5]1[CH:4]=[CH:3][C:2]([Cl:1])=[CH:13][C:6]=1[C:7]([NH:22][CH2:21][CH2:20][CH2:19][N:14]1[CH:18]=[N:17][CH:16]=[N:15]1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C2C(C(=O)OC(N2)=O)=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1(N=CN=C1)CCCN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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this compound, mp 116°-118° C., was obtained
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Outcomes
Product
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Name
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Type
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Smiles
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NC1=C(C(=O)NCCCN2N=CN=C2)C=C(C=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
